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Introduction
Grape downy mildew, caused by the oomycete Plasmopara viticola, is a devastating disease in

viticulture worldwide, leading to significant crop losses. Effective management strategies are

crucial for maintaining grape yield and quality. Fluoxapiprolin, a novel fungicide, offers a

unique mode of action for controlling downy mildew. This document provides detailed

application notes and experimental protocols for researchers and scientists evaluating the

efficacy of Fluoxapiprolin.

Fluoxapiprolin is the active ingredient in products such as Xivana® Prime.[1] It represents a

new mode of action, classified under the Fungicide Resistance Action Committee (FRAC)

Group 49.[2][3] This novel classification makes it a valuable tool for resistance management

programs in vineyards.[2][4] Fluoxapiprolin is effective against all stages of the downy mildew

lifecycle, providing long-lasting protection for 10 to 21 days.[5][4]

Data Presentation
While specific quantitative data from peer-reviewed field trials for Fluoxapiprolin are not

readily available in the public domain, the following table summarizes the reported performance
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characteristics based on technical information and viticulturist reports. This table is intended to

serve as a guide for expected efficacy.

Table 1: Performance Characteristics of Fluoxapiprolin in Grape Downy Mildew Management
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Parameter Observation Source

Active Ingredient Fluoxapiprolin (20 g/L)

Trade Name Example Xivana® Prime [5][1][2]

FRAC Group
49 (Oxysterol binding protein

inhibitor)
[2][3]

Efficacy

Provides excellent and reliable

control of downy mildew.[1]

Acts on all stages of the

Plasmopara viticola lifecycle.

[2][4]

[1][2][4]

Application Rate
37.5 - 50 mL per 100 L of

water
[4]

Application Window

From 10 cm shoots (E-L 12) to

7 mm berries (pre-bunch

closure, E-L 31)

[2][4]

Control Duration

10 to 21 days, depending on

disease pressure and vine

growth rate

[4]

Rainfastness
Reported to have very good

rainfastness
[3]

Resistance Management

Recommended to be used in a

tank mix with a registered

protectant fungicide from a

different mode of action group.

[6] No more than two

applications per season are

advised.

[6]

Adjuvant Requirement

Essential for effective control.

Recommended adjuvants

include Maxx®, Pulse®

Penetrant, Hasten®, or

Agridex®.

[2]
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Compatibility

Excellent compatibility with

other products for powdery

mildew, botrytis bunch rot, and

light brown apple moth control.

[2]

Pre-Harvest Interval (PHI)

Use no later than E-L 31

(berries pea-size, not > 7 mm

diameter) for grapes destined

for export wine.

[6]

Experimental Protocols
The following protocols outline methodologies for conducting field and laboratory experiments

to evaluate the efficacy of Fluoxapiprolin against grape downy mildew.

Protocol 1: Field Efficacy Trial
1. Objective: To evaluate the efficacy of Fluoxapiprolin in controlling grape downy mildew

under field conditions and to compare its performance with standard fungicide treatments and

an untreated control.

2. Experimental Design:

Design: Randomized Complete Block Design (RCBD).

Replicates: Minimum of 4 replicates per treatment.

Plot Size: Each plot should consist of a minimum of 3-5 adjacent vines. A buffer row or

untreated vines should separate plots to minimize spray drift.

3. Treatments:

Untreated Control (water spray).

Fluoxapiprolin at two rates (e.g., 37.5 mL/100 L and 50 mL/100 L) + recommended

adjuvant.
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Standard Fungicide 1 (e.g., a product with a different mode of action, such as one containing

mancozeb or copper).

Standard Fungicide 2 (e.g., another commonly used systemic fungicide).

Fluoxapiprolin tank-mixed with a protectant fungicide.

4. Application:

Equipment: Calibrated backpack sprayer or research plot sprayer to ensure uniform

coverage.

Timing: Applications should be preventative, initiated before the onset of disease or at the

very first sign of symptoms. The application window is typically from the 10 cm shoot stage

(E-L 12) to pre-bunch closure (E-L 31).[2][4]

Frequency: Follow a 10-14 day spray interval, adjusting for weather conditions and disease

pressure.

5. Inoculation (if necessary):

If natural infection is low, artificial inoculation can be performed. Prepare a sporangial

suspension of Plasmopara viticola (e.g., 1 x 10^4 sporangia/mL in distilled water).

Apply the suspension to the abaxial (lower) leaf surface in the evening to ensure a period of

leaf wetness.

6. Disease Assessment:

Timing: Conduct assessments 7-10 days after the final application or at key phenological

stages.

Method: Randomly select 25-50 leaves and 10-25 bunches per plot.

Disease Incidence: Calculate the percentage of leaves or bunches showing any downy

mildew symptoms.
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Disease Severity: Use a standardized disease rating scale to estimate the percentage of leaf

or bunch area affected. A diagrammatic scale with severity levels of 1, 3, 6, 12, 25, 50, and

75% can be used for leaves.

Data to Collect:

Percent Disease Incidence (PDI) on leaves and bunches.

Percent Disease Severity (PDS) on leaves and bunches.

Area Under the Disease Progress Curve (AUDPC) can be calculated from multiple

assessments over time.

7. Data Analysis:

Perform Analysis of Variance (ANOVA) on the collected data (PDI, PDS, AUDPC).

Use a mean separation test (e.g., Tukey's HSD or Fisher's LSD) to determine significant

differences between treatments (p < 0.05).

Protocol 2: Laboratory Bioassay (Leaf Disc Method)
1. Objective: To determine the in-vitro efficacy of Fluoxapiprolin against Plasmopara viticola

on grapevine leaf discs.

2. Materials:

Healthy, young, fully expanded grapevine leaves (susceptible variety).

Fluoxapiprolin analytical standard.

Plasmopara viticola sporangial suspension.

Petri dishes, filter paper, sterile distilled water.

Cork borer (15-20 mm diameter).

3. Methodology:
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Leaf Disc Preparation: Collect healthy leaves, wash with sterile water, and use a cork borer

to cut discs.

Treatment Application: Prepare serial dilutions of Fluoxapiprolin in water. Place leaf discs

abaxial side up on moist filter paper in Petri dishes. Apply a known volume (e.g., 20 µL) of

each fungicide dilution to the center of the leaf disc and spread evenly. Include a water-only

control. Allow the treatment to dry.

Inoculation: Apply a droplet (e.g., 10 µL) of the P. viticola sporangial suspension (e.g., 5 x

10^4 sporangia/mL) to the center of each treated leaf disc.

Incubation: Incubate the Petri dishes in a controlled environment chamber at approximately

20-22°C with a photoperiod (e.g., 16h light / 8h dark) for 5-7 days. Maintain high humidity.

Assessment: Observe the leaf discs under a stereomicroscope. Assess the presence or

absence of sporulation. The efficacy can be quantified by calculating the percentage of

inhibition of sporulation compared to the untreated control.

Data Analysis: Calculate the EC50 (Effective Concentration to inhibit 50% of sporulation)

value for Fluoxapiprolin using probit analysis.

Visualizations
The following diagrams illustrate the experimental workflow and a logical approach to an

integrated downy mildew management program incorporating Fluoxapiprolin.
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Experimental Setup

Treatments

Application & Assessment

Data Analysis
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Randomized Complete Block Design (RCBD)
(min. 4 replicates)

Define Treatment Plots
(3-5 vines/plot + buffer)

Untreated Control Fluoxapiprolin
(e.g., 37.5 & 50 mL/100L) Standard Fungicides Fluoxapiprolin Tank Mix

Apply Treatments Preventatively
(10-14 day intervals)

Assess Disease Incidence & Severity
(Leaves & Bunches)

ANOVA

Mean Separation Test
(e.g., Tukey's HSD)

Determine Efficacy & Significance

Click to download full resolution via product page

Caption: Experimental workflow for a field efficacy trial of Fluoxapiprolin.
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Monitoring & Prevention

Early Season (Pre-bloom to Bloom)

Critical Protection Period (Bloom to Pre-Bunch Closure)

Late Season (Post-Bunch Closure)

Vineyard Scouting & Weather Monitoring

Protectant Fungicide Spray
(e.g., Mancozeb)

Cultural Practices
(Canopy Management, Drainage)

Fluoxapiprolin (FRAC 49) + Protectant
(Max 2 applications)

Rotate with Fungicide from a Different FRAC Group

Protectant Fungicide Sprays as needed

Click to download full resolution via product page

Caption: Integrated strategy for grape downy mildew management using Fluoxapiprolin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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